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Compound of Interest

Compound Name: 4-Bromoquinoline

Cat. No.: B050189

An In-depth Technical Guide to 4-Bromoquinoline: Molecular Structure, Properties, and
Synthesis

Abstract

4-Bromoquinoline is a halogenated aromatic heterocycle that serves as a crucial building
block in medicinal chemistry and organic synthesis. Its quinoline core is a privileged structure
found in numerous biologically active compounds. The presence of a bromine atom at the 4-
position provides a reactive handle for further functionalization through various cross-coupling
and substitution reactions. This document provides a detailed overview of the molecular
structure, physicochemical properties, and established experimental protocols for the synthesis
of 4-Bromoquinoline, tailored for researchers, scientists, and professionals in drug
development.

Molecular Structure and Physicochemical
Properties

4-Bromoquinoline is characterized by a bicyclic aromatic system where a benzene ring is
fused to a pyridine ring, with a bromine atom substituted at the C4 position. Its chemical
formula is CoHeBrN.[1][2] The key properties of 4-Bromoquinoline are summarized in the table
below.
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Table 1: Physicochemical Properties of 4-

Bromoquinoline

Property Value Reference
Molecular Formula CoHeBrN [1][3]
Molecular Weight 208.05 g/mol [2]
CAS Number 3964-04-3
Appearance Yellow to light brown solid [41[5]
Melting Point 29-34 °C [6]
Boiling Point 295.911 °C at 760 mmHg [31[6]
Density 1.565 g/cm3 [3][6]
Flash Point > 110 °C (> 230 °F)

Soluble in organic solvents like
Solubility ethanol and dichloromethane;

limited solubility in water.[5]
SMILES String Brclcenc2cccccl2 [2]

SUXIPCHEUMEUSV-
InChl Key [2]
UHFFFAOYSA-N

The molecular structure of 4-Bromoquinoline is depicted in the diagram below.

Caption: Molecular structure of 4-Bromoquinoline (CoHeBrN).

Experimental Protocols: Synthesis of 4-
Bromogquinoline

4-Bromoquinoline is typically synthesized from 4-hydroxyquinoline (also known as quinolin-4-
ol). Several methods exist, with a common and effective approach involving the use of
phosphorus tribromide (PBrs).[7] An alternative synthesis uses hydrobromic acid.[8]
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Protocol 2.1: Synthesis from 4-Hydroxyquinoline using
PBrs

This protocol details the synthesis of 4-bromoquinoline from quinolin-4-ol using phosphorus
tribromide in a non-protic solvent.[7]

Materials:

e Quinolin-4-ol (4.00 g, 27.6 mmol)

e Phosphorus tribromide (PBr3) (7.61 g, 28.2 mmol)
e Anhydrous N,N-dimethylformamide (DMF) (30 mL)
o Ethyl acetate

» Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

e Ice

Procedure:

To a stirred solution of quinolin-4-ol in dry DMF, slowly add phosphorus tribromide dropwise
over 10 minutes under a nitrogen atmosphere. The mixture will form a reddish suspension.[7]

« Stir the suspension for 30 minutes under nitrogen. Monitor the reaction's completion using
thin-layer chromatography (TLC).[7]

o Once the starting material is consumed, quench the reaction by pouring it into ice and stir for
an additional 30 minutes.[7]

» Basify the mixture to a pH of approximately 10 using a saturated sodium bicarbonate
solution.[4][7]

o Extract the aqueous mixture with ethyl acetate (2 x 100 mL).[4][7]
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o Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.[4][7]

 Purify the crude product by silica gel column chromatography, eluting with a gradient of
dichloromethane/methanol (0% to 10%) to yield 4-bromoquinoline as a yellow solid
(Expected yield: ~88%).[4][7]

The logical workflow for this synthesis is outlined in the diagram below.

Synthesis Workflow of 4-Bromoquinoline

Quench with ice,
then basify (pH ~10)

Extract with Step 5 Dry, Concentrate &
Ethyl Acetate Purify via Chromatography

Quinolin-4-ol Step 1 Add PBra Step 2
(Starting Material) in dry DMF

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Bromoquinoline.

Applications in Research and Drug Development

4-Bromoquinoline is a versatile intermediate in the synthesis of a wide array of functionalized
quinoline derivatives.[9] Its applications are prominent in the field of medicinal chemistry.

o Pharmaceutical Intermediates: It is a key precursor for preparing compounds with potential
therapeutic value, including antimalarial and anticancer agents.[8][10] The quinoline scaffold
is central to many approved drugs, and 4-Bromoquinoline provides an accessible entry
point for novel analogue synthesis.[11]

¢ Signaling Pathway Inhibitors: The compound is used to prepare inhibitors of bone
morphogenetic protein (BMP) signaling, a pathway crucial in cellular development and
disease.[4]

» Organic Synthesis: In synthetic chemistry, it serves as a building block for more complex
molecules. For instance, it can be converted to 4-cyanoquinoline, which is another useful
synthetic intermediate.[8]
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» Biological Probes: Derivatives of 4-Bromoquinoline are employed in biological research to
investigate the mechanisms of action of quinoline-based compounds and explore their
therapeutic potential.[5][10]

The following diagram illustrates a common synthetic application of 4-Bromoquinoline.

Synthetic Utility of 4-Bromoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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